Cas no 90210-56-3 (Isoquinoline, 3-(phenylmethyl)-)

• Product Name: Isoquinoline, 3-(phenylmethyl)-
• CAS No: 90210-56-3
• MF: C₁₆H₁₃N
• MW: 219.281123876572
• CID: 791817
• PubChem ID: 2752932
• Update Time: 2025-04-19

Isoquinoline, 3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 3-(phenylmethyl)-
• 3-benzylisoquinoline
• AKOS004907776
• NWWAXNAOOUDEBG-UHFFFAOYSA-N
• SCHEMBL3121339
• DTXSID70372943
• 90210-56-3

• Inchi： 1S/C16H13N/c1-2-6-13(7-3-1)10-16-11-14-8-4-5-9-15(14)12-17-16/h1-9,11-12H,10H2
• InChI Key： NWWAXNAOOUDEBG-UHFFFAOYSA-N
• SMILES： N1C=C2C=CC=CC2=CC=1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 219.104799419g/mol
• Monoisotopic Mass: 219.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives